Cas no 1355204-75-9 (4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester)

4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a tert-butyl ester-protected piperazine moiety coupled with a substituted pyridine ring, offering functional group diversity for further derivatization. The compound's stability under standard conditions and compatibility with a range of reaction conditions make it a reliable building block for heterocyclic chemistry. The tert-butyl ester group enhances solubility and facilitates selective deprotection when required. This intermediate is particularly useful in the development of bioactive molecules, enabling efficient synthesis of complex targets with controlled stereochemistry and functionalization.
4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester structure
1355204-75-9 structure
Product Name:4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
CAS No:1355204-75-9
MF:C18H27N3O3
MW:333.4252846241
CID:5208505
Update Time:2025-06-11

4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • 1-Piperazinecarboxylic acid, 4-[3-methyl-5-(1-oxopropyl)-2-pyridinyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C18H27N3O3/c1-6-15(22)14-11-13(2)16(19-12-14)20-7-9-21(10-8-20)17(23)24-18(3,4)5/h11-12H,6-10H2,1-5H3
    • InChI Key: JCVNFXXVVABWPD-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2=NC=C(C(=O)CC)C=C2C)CC1

Computed Properties

  • Exact Mass: 333.205
  • Monoisotopic Mass: 333.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.7A^2

4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM500050-1g
tert-Butyl4-(3-methyl-5-propionylpyridin-2-yl)piperazine-1-carboxylate
1355204-75-9 97%
1g
$1190 2022-06-13

Additional information on 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester

Introduction to 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1355204-75-9)

4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester, identified by its CAS number 1355204-75-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, a heterocyclic organic compound featuring a six-membered ring containing one nitrogen atom, which is widely recognized for its role in medicinal chemistry due to its favorable pharmacokinetic properties and ability to interact with various biological targets.

The structural motif of 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester incorporates a pyridine ring substituted at the 3-position with a methyl group and at the 5-position with an acetyl group. This specific arrangement of functional groups enhances its potential as a pharmacophore, enabling interactions with biological receptors and enzymes. The tert-butyl ester at the carboxylic acid position serves as a protecting group, facilitating further synthetic modifications while maintaining the stability of the core structure.

In recent years, there has been growing interest in developing novel compounds that leverage the unique properties of piperazine derivatives for therapeutic applications. The presence of both methyl and propionyl substituents on the pyridine ring in 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester suggests potential binding affinities with targets involved in neurological disorders, inflammatory conditions, and metabolic diseases. This compound has been explored in preclinical studies as a lead candidate for further optimization towards drug development.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. Piperazine derivatives are known to interact with serotonin receptors, dopamine pathways, and other key neurotransmitter receptors, making them valuable candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The specific substitution pattern in 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester may enhance its selectivity for certain receptor subtypes, thereby improving therapeutic efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies indicate that the methyl and propionyl groups may engage in critical hydrogen bonding interactions with polar residues in target proteins, while the piperazine ring provides additional hydrophobic interactions. Such detailed insights are crucial for designing next-generation derivatives with improved pharmacological profiles.

The synthesis of 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester involves multi-step organic reactions, including condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. The tert-butyl ester group is particularly useful in synthetic chemistry as it can be selectively removed under mild acidic or enzymatic conditions to reveal the free carboxylic acid functionality. This flexibility allows for further derivatization into more complex molecules without compromising the integrity of the core scaffold.

From a commercial perspective, 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester is being evaluated by pharmaceutical companies as part of their pipeline for novel therapeutics. Its unique structural features make it an attractive building block for drug discovery programs targeting central nervous system disorders, cardiovascular diseases, and cancer. As research continues to uncover new biological pathways and therapeutic targets, compounds like this are expected to play a pivotal role in developing innovative treatments.

The safety and efficacy of any pharmaceutical candidate must be rigorously tested before human use. Current studies on 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester have focused on assessing its metabolic stability, solubility, and potential toxicity profiles. Preliminary data suggest that this compound exhibits good bioavailability and minimal off-target effects when tested in vitro and in animal models. However, further investigations are needed to fully understand its pharmacokinetic behavior and long-term safety.

The role of contract research organizations (CROs) has become increasingly important in advancing compounds like 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester through comprehensive preclinical development programs. These organizations provide specialized services such as high-throughput screening (HTS), structure-based drug design (SBDD), and pharmacokinetic studies, which are essential for optimizing drug candidates before they enter clinical trials. Collaborations between academic institutions and industry partners have accelerated the translation of laboratory discoveries into viable therapeutic options.

The future prospects for 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carboxylic acid tert-butyl ester are promising given its structural versatility and potential therapeutic applications. Researchers are exploring ways to enhance its activity by modifying substituents or exploring new synthetic routes that improve yield and scalability. Additionally, advances in biocatalysis may enable more sustainable production methods for this compound without compromising quality or purity.

In conclusion,4-(3-Methyl-5-propionyl-pyridin -2 - yl) - piperazin e - 1 - carbox yl ic ac id ter t - but yl est er (CAS No . 1355204 - 75 - 9) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential biological activity . As scientific understanding continues to evolve , this compoun d is poised to contribute significantly to advancements i n medicinal ch emistry an d dru g de velopment . p >

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited